2-Amino-3-cycloheptylpropanoic acid

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 2-amino-3-cycloheptylpropanoic acid
• InChI: InChI=1S/C10H19NO2/c11-9(10(12)13)7-8-5-3-1-2-4-6-8/h8-9H,1-7,11H2,(H,12,13)
• InChI Key: WJKZEQGDVZCGPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)CC(C(=O)O)N

Description

2-Amino-3-cycloheptylpropanoic acid is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(Benzhydrylidene-amino)-3-cycloheptyl-propionic acid tert-butyl ester (1.34 g; 3.31 mmol) in methanol (5 mL) was added 10N HCl solution (15 mL) and the mixture heated to reflux. After 15 h, the mixture was allowed to cool to room temperature and transferred to a separatory funnel and washed with ethyl acetate. The aqueous layer was then neutralized with concentrated ammonium hydroxide solution and the white solid was filtered off and air dried to give 329 mg of 2-Amino-3-cycloheptyl-propionic acid.